Cas no 64201-64-5 (Quinoline, 1-oxide,hydrate (1:1))

• Product Name: Quinoline, 1-oxide,hydrate (1:1)
• CAS No: 64201-64-5
• Molecular Formula: C₉H₇NO^.H₂O
• Molecular Weight: 163.17326
• MDL: MFCD00149472
• CID: 505356
• PubChem ID: 24847482

Quinoline, 1-oxide,hydrate (1:1) Properties

Names and Identifiers

• Quinoline, 1-oxide,hydrate (1:1)
• 1-oxidoquinolin-1-ium,hydrate
• Quinoline N-Oxide Hydrate
• quinoline 1-oxide monohydrate
• quinolinol,oxamethane
• AKOS015855138
• CUSWDTBBCIXCRB-UHFFFAOYSA-N
• A834673
• SCHEMBL5786021
• FT-0640934
• Quinoline N-oxide hydrate, 97%
• CHEMBL4207687
• Quinoline, 1-oxide, monohydrate
• DTXSID30214411
• QUINOLINE-N-OXIDEHYDRATE
• 198878-42-1
• quinoline 1-oxide hydrate
• 64201-64-5
• BS-23835
• Quinoline N-oxide hydrate, purum, >=97.0% (HPLC)
• Quinoline 1-oxide xhydrate
• MFCD00149472
• hydrate quinolin-1-ium-1-olate
• quinoline N-oxide monohydrate
• QUINOLINE-N-OXIDE HYDRATE
• Quinoline, 1-oxide, hydrate
• 1-oxidoquinolin-1-ium;hydrate
• DB-054625
• QUINOLINE-1-OXIDE HYDRATE

• MDL： MFCD00149472
• InChIKey： CUSWDTBBCIXCRB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO.H2O/c11-10-7-3-5-8-4-1-2-6-9(8)10;/h1-7H;1H2
• SMILES： C1=CC=C2C(=C1)C=CC=[N+]2[O-].O
• BRN： 5989589

Computed Properties

• Exact Mass: 163.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 163.063
• Heavy Atom Count: 12
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.5A^2

Experimental Properties

• LogP: 2.20400
• PSA: 34.69000
• Boiling Point: 299.9°C at 760 mmHg
• Melting Point: 52-55 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Solids.
• Solubility: Not determined.
• Sensitiveness: Hygroscopic

Quinoline, 1-oxide,hydrate (1:1) Security Information

• RTECS：VC2340000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22; S24/25; S37/39; S26
• Risk Phrases：R36/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/38
• FLUKA BRAND F CODES：3-10

Quinoline, 1-oxide,hydrate (1:1) Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%